Cas no 1260667-74-0 (4-Bromo-2-(chloromethyl)-6-fluoropyridine)

• Product Name: 4-Bromo-2-(chloromethyl)-6-fluoropyridine
• CAS No: 1260667-74-0
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4900132
• Update Time: 2025-05-23

4-Bromo-2-(chloromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• AB72841
• 4-Bromo-2-chloromethyl-6-fluoropyridine
• 4-BROMO-2-(CHLOROMETHYL)-6-FLUOROPYRIDINE
• 4-Bromo-2-(chloromethyl)-6-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-4-1-5(3-8)10-6(9)2-4/h1-2H,3H2
• InChI Key： SRZZBRPJSPTOKA-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(CCl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-2-(chloromethyl)-6-fluoropyridine

Comprehensive Overview of 4-Bromo-2-(chloromethyl)-6-fluoropyridine (CAS No. 1260667-74-0)

4-Bromo-2-(chloromethyl)-6-fluoropyridine (CAS No. 1260667-74-0) is a highly versatile halogenated pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, chloromethyl, and fluorine substituents, makes it a valuable intermediate for synthesizing complex organic compounds. Researchers and industries increasingly seek this compound due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. The growing demand for fluorinated compounds in drug discovery further amplifies its significance.

The compound’s CAS number 1260667-74-0 is a critical identifier for regulatory and procurement purposes. Its pyridine core functionalized with halogen atoms enables diverse chemical transformations, such as Suzuki couplings and nucleophilic substitutions, which are pivotal in modern organic synthesis. Recent trends highlight its application in PET radiopharmaceuticals and bioconjugation, aligning with the surge in precision medicine and targeted therapies. Users often search for "4-Bromo-2-(chloromethyl)-6-fluoropyridine synthesis" or "CAS 1260667-74-0 suppliers," reflecting its commercial and academic relevance.

From a safety and handling perspective, 4-Bromo-2-(chloromethyl)-6-fluoropyridine requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) like gloves and goggles is recommended. Environmental concerns around halogenated waste disposal have also spurred interest in green chemistry alternatives, a topic frequently queried in scientific forums. Innovations in catalytic halogenation and solvent-free reactions are emerging as sustainable approaches to producing such intermediates.

The compound’s spectroscopic properties (e.g., NMR and MS data) are well-documented, aiding in quality control and structural verification. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, a key concern for buyers searching for "high-purity 1260667-74-0." Additionally, its stability under ambient storage conditions makes it a practical choice for industrial-scale applications.

In summary, 4-Bromo-2-(chloromethyl)-6-fluoropyridine (CAS No. 1260667-74-0) bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to cross-coupling reactions and compatibility with high-throughput screening protocols underscore its enduring utility. As the scientific community prioritizes efficient synthetic routes and eco-friendly processes, this compound remains a focal point for innovation.